Cas no 2138390-30-2 ((2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane)

• Product Name: (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane
• CAS No: 2138390-30-2
• MF: C₁₂H₁₉FSSi
• MW: 242.428166627884
• CID: 6125147
• PubChem ID: 165841094
• Update Time: 2025-06-13

(2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane
• 2138390-30-2
• (2-{[(2-fluorophenyl)methyl]sulfanyl}ethyl)trimethylsilane
• EN300-1085480

• Inchi： 1S/C12H19FSSi/c1-15(2,3)9-8-14-10-11-6-4-5-7-12(11)13/h4-7H,8-10H2,1-3H3
• InChI Key： MSBZEGRLGPEXFH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1F)CC[Si](C)(C)C

Computed Properties

• Exact Mass: 242.09607648g/mol
• Monoisotopic Mass: 242.09607648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3Ų

Additional information on (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane

Recent Advances in the Study of (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane (CAS: 2138390-30-2) in Chemical Biology and Pharmaceutical Research

The compound (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane (CAS: 2138390-30-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the fluorophenyl group and the trimethylsilyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors for specific enzymes involved in inflammatory and oncogenic pathways.

One of the most notable findings is the compound's ability to modulate the activity of certain kinases, which are critical targets in cancer therapy. In vitro studies have demonstrated that derivatives of (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane exhibit potent inhibitory effects on kinase activity, with IC50 values in the nanomolar range. These results suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Furthermore, recent pharmacokinetic studies have shed light on the compound's stability and bioavailability. The presence of the trimethylsilyl group has been shown to enhance the metabolic stability of the molecule, making it a promising candidate for oral administration. However, challenges remain in optimizing its solubility and tissue distribution, which are currently under investigation.

In addition to its therapeutic potential, (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane has also been explored as a tool in chemical biology. Its unique reactivity has enabled researchers to develop novel probes for studying protein-ligand interactions and cellular signaling pathways. These applications underscore the compound's versatility and its growing importance in both basic and applied research.

In conclusion, the latest research on (2-{(2-fluorophenyl)methylsulfanyl}ethyl)trimethylsilane (CAS: 2138390-30-2) highlights its significant potential in drug discovery and chemical biology. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual clinical application.